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Compound of Interest

Compound Name: CBB1007 trihydrochloride

Cat. No.: B1149966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CBB1007 trihydrochloride is a potent and selective, reversible inhibitor of Lysine-Specific

Demethylase 1 (LSD1), also known as KDM1A. LSD1 is a flavin-dependent monoamine

oxidase that plays a critical role in transcriptional regulation by demethylating histone H3 on

lysine 4 (H3K4) and lysine 9 (H3K9). By inhibiting LSD1, CBB1007 has been shown to

increase the levels of mono- and di-methylated H3K4 (H3K4me1 and H3K4me2), leading to the

activation of differentiation-related genes. This makes CBB1007 a valuable tool for studying the

role of LSD1 in various biological processes, including cancer biology, stem cell differentiation,

and developmental biology. These application notes provide detailed protocols for the

dissolution of CBB1007 trihydrochloride for use in in vitro assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for CBB1007 trihydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1149966?utm_src=pdf-interest
https://www.benchchem.com/product/b1149966?utm_src=pdf-body
https://www.benchchem.com/product/b1149966?utm_src=pdf-body
https://www.benchchem.com/product/b1149966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Molecular Formula C₂₇H₃₇Cl₃N₈O₄ [1]

Molecular Weight 643.99 g/mol [1]

IC₅₀ for human LSD1 5.27 µM [1][2]

Solubility in DMSO 25 mg/mL (38.82 mM) [1]

Signaling Pathway of CBB1007
CBB1007 acts by inhibiting the enzymatic activity of LSD1. This inhibition leads to an increase

in the methylation of histone H3 at lysine 4, which in turn activates the transcription of genes

involved in cellular differentiation.
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Preparation

Experiment

Analysis

Prepare 10 mM CBB1007
Stock in DMSO

Prepare Working Solutions
in Culture Medium

Treat Cells with CBB1007
(and Controls)

Seed Cells in
Multi-well Plates

Incubate for
Desired Time Period

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

Western Blot
(H3K4me2, LSD1)

RT-qPCR
(Differentiation Markers)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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